Cas no 73329-64-3 (bis(4-fluoro-3-nitrophenyl)Methanone)

• Product Name: bis(4-fluoro-3-nitrophenyl)Methanone
• CAS No: 73329-64-3
• MF: C₁₃H₆F₂N₂O₅
• MW: 308.193950176239
• CID: 2136307
• PubChem ID: 18951956
• Update Time: 2025-04-21

bis(4-fluoro-3-nitrophenyl)Methanone Chemical and Physical Properties

Names and Identifiers

• bis(4-fluoro-3-nitrophenyl)Methanone
• 3,3’-Dinitro-4,4’-difluorobenzophenone
• Methanone, bis(4-fluoro-3-nitrophenyl)-
• DTXSID70596788
• DFXIDTCNFSIEII-UHFFFAOYSA-N
• 3,3'-dinitro-4,4'-difluorobenzophenone
• SCHEMBL4605109
• DB-074688
• AKOS028109952
• 73329-64-3

• Inchi： 1S/C13H6F2N2O5/c14-9-3-1-7(5-11(9)16(19)20)13(18)8-2-4-10(15)12(6-8)17(21)22/h1-6H
• InChI Key： DFXIDTCNFSIEII-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1[N+](=O)[O-])C(C1C=CC(=C(C=1)[N+](=O)[O-])F)=O

Computed Properties

• Exact Mass: 308.02447762Da
• Monoisotopic Mass: 308.02447762Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 424
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 109Ų

Experimental Properties

• Density: 1.543